3-(Cyclohexylmethyl)pyridin-4-OL

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 3-(cyclohexylmethyl)-1H-pyridin-4-one
• InChI: InChI=1S/C12H17NO/c14-12-6-7-13-9-11(12)8-10-4-2-1-3-5-10/h6-7,9-10H,1-5,8H2,(H,13,14)
• InChI Key: YAHRLWAJYFTWRL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=CNC=CC2=O

Description

3-(Cyclohexylmethyl)pyridin-4-ol is a chemical compound of interest in medicinal and organic chemistry research. This molecule features a pyridin-4-ol scaffold, a structure prevalent in the development of pharmacologically active agents. The presence of the cyclohexylmethyl substituent at the 3-position suggests potential for enhanced lipophilicity and membrane permeability, making it a valuable intermediate for structure-activity relationship (SAR) studies. Compounds with piperidin-4-ol and related heterocyclic cores have demonstrated significant biological activities in scientific literature, including investigation as antagonists for chemokine receptors like CCR5, a target in HIV research . The cyclohexyl moiety, a common feature in cycloalkane chemistry, can influence the molecule's overall conformation and stereoelectronic properties, which are critical factors in drug design . Researchers utilize this and similar compounds as key building blocks for the synthesis of more complex molecular architectures. As a versatile scaffold, 3-(Cyclohexylmethyl)pyridin-4-ol is For Research Use Only and is not intended for diagnostic, therapeutic, or any personal use. Prospective buyers should enquire for current availability, pricing, and to request the Certificate of Analysis (CoA) which details purity and characterization data.

Preparation Methods

Directed Ortho-Metalation Strategy

Protecting the hydroxyl group of pyridin-4-OL as a silyl ether (e.g., tert-butyldimethylsilyl) enables directed metalation at the 3-position using strong bases such as lithium diisopropylamide (LDA). Subsequent quenching with cyclohexylmethyl iodide introduces the desired alkyl group. Deprotection under acidic conditions regenerates the hydroxyl group, yielding 3-(Cyclohexylmethyl)pyridin-4-OL.

Example Protocol

• Protect pyridin-4-OL with TBDMS-Cl in DMF.
• Metalate at -78°C with LDA in THF.
• Add cyclohexylmethyl iodide and warm to room temperature.
• Deprotect with HCl/MeOH.

This method achieves moderate yields (40–60%) but requires stringent anhydrous conditions.

Minisci Radical Alkylation

The Minisci reaction facilitates radical-based alkylation of electron-deficient heteroarenes. Using 4-hydroxypyridine as the substrate and cyclohexylmethyl iodide as the alkyl source, silver nitrate and persulfate initiators generate cyclohexylmethyl radicals. These radicals selectively add to the 3-position of the pyridine ring, followed by rearomatization to yield the target compound.

Optimization Parameters

• Solvent: Trifluoroacetic acid (TFA)
• Temperature: 60°C
• Yield: 50–70%

Cross-Coupling Reactions

Transition metal-catalyzed cross-coupling reactions offer precise control over substitution patterns.

Suzuki-Miyaura Coupling

3-Bromo-pyridin-4-OL serves as a versatile precursor for Suzuki coupling with cyclohexylmethyl boronic acid. Palladium catalysts (e.g., Pd(PPh₃)₄) mediate the reaction under mild conditions.

Reaction Conditions

• Base: Na₂CO₃
• Solvent: Dioxane/water
• Temperature: 80°C
• Yield: 65–80%

Negishi Coupling

Zinc reagents derived from cyclohexylmethyl bromide couple with 3-iodo-pyridin-4-OL in the presence of PdCl₂(dppf). This method avoids competing O-alkylation and achieves high regioselectivity.

Functional Group Interconversion

Oxidation of 3-(Cyclohexylmethyl)pyridine

Treating 3-(Cyclohexylmethyl)pyridine with hydrogen peroxide in acetic acid introduces a hydroxyl group at the 4-position via electrophilic aromatic substitution. The electron-donating cyclohexylmethyl group directs oxidation to the para position.

Conditions

• H₂O₂ (30%), AcOH, 70°C
• Yield: 55–60%

Comparative Analysis of Methods

Method	Yield (%)	Selectivity	Scalability	Cost Efficiency
Directed Metalation	40–60	High	Moderate	High
Minisci Alkylation	50–70	Moderate	High	Moderate
Suzuki Coupling	65–80	High	High	High
Hantzsch Synthesis	30–50	Low	Low	Low
Oxidation	55–60	Moderate	High	Low

Challenges and Optimization

• Regioselectivity in Alkylation : Competing O-alkylation can be minimized using bulky silyl protecting groups or low-temperature conditions.
• Purification : Silica gel chromatography often separates C- and O-alkylated products, but HPLC improves resolution for industrial-scale processes.
• Stability of Intermediates : Enaminonitriles in cyclization routes require inert atmospheres to prevent decomposition.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexylmethyl)pyridin-4-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group at the 4-position can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can undergo reduction reactions to modify the pyridine ring or the cyclohexylmethyl group.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while substitution reactions can introduce various functional groups at the 4-position .

Scientific Research Applications

Potential Applications

3-(Cyclohexylmethyl)pyridin-4-OL has various potential applications, including pharmaceuticals, medicinal chemistry, and organic synthesis. Research on pyridin-4-OL derivatives suggests they exhibit various biological activities.

Pyridine Derivatives in Research

• Pyridinols and pyridinamines are important intermediates with many applications in the chemical industry .
• Hydroxylated pyridine derivatives can be synthesized using whole cells . For example, the bioconversion of 4-chloropyridin-2-amine using Rhodococcus sp. MAK1 was most rapid at 30 °C and 35 °C, producing 6-amino-4-chloro-pyridin-3-ol at a rate of 7 mg (g biomass)-1 h-1 and 7.4 mg (g biomass)-1 h-1, respectively . The conversion reached near completion (~97%) after six hours at 30 °C .

Pyridine-Based Compounds in Drug Development

• 1H-Pyrazolo[3,4-b]pyridines have been extensively used as a scaffold for synthesizing small molecules with therapeutic properties for treating different diseases . Out of more than 300,000 reported molecules containing a pyrazolo[3,4-b]pyridine core, 156,660 molecules have been synthesized for therapeutic purposes .
• Pyrazolo[4,3-c]pyridine sulfonamides have been synthesized and assessed for their inhibitory activity against cytosolic human carbonic anhydrase .
• 1H-Pyrrolo[2,3-b]pyridine derivatives have been developed as novel immunomodulators targeting JAK3 for treating immune diseases .

Structure-Kinetic Relationship Studies

• Analogs of pyridone methylsulfone PF5081090 have been explored for paLpxC inhibition, with several analogs showing longer residence times on paLpxC than 1 (41 min), including PT913 , which has a residence time of 124 min .
• These studies provide a platform for the rational modulation of paLpxC inhibitor residence time and the potential development of antibacterial agents that cause prolonged suppression of bacterial growth .

Mechanism of Action

The mechanism of action of 3-(Cyclohexylmethyl)pyridin-4-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group at the 4-position and the cyclohexylmethyl group at the 3-position contribute to the compound’s binding affinity and specificity. These interactions can modulate the activity of target proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Pyridin-4-OL: A simpler derivative with a hydroxyl group at the 4-position.

Cyclohexylmethylpyridine: Lacks the hydroxyl group but retains the cyclohexylmethyl substitution.

Pyrazolo[3,4-b]pyridines: Heterocyclic compounds with similar biological activities.

Uniqueness

3-(Cyclohexylmethyl)pyridin-4-OL is unique due to the combination of the cyclohexylmethyl group and the hydroxyl group on the pyridine ring. This structural arrangement enhances its binding properties and biological activity compared to simpler pyridine derivatives .

Q & A

Q. What are the recommended synthetic routes for preparing 3-(cyclohexylmethyl)pyridin-4-ol?

• Methodological Answer : The synthesis typically involves alkylation of pyridin-4-ol derivatives with cyclohexylmethyl halides (e.g., cyclohexylmethyl bromide) under basic conditions (e.g., NaOH in DMF). Key steps include:

• Reaction Optimization : Use anhydrous conditions to avoid hydrolysis of the halide.
• Purification : Employ recrystallization (ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane gradient) to isolate the product .
• Yield Improvement : Monitor reaction progress via TLC and optimize stoichiometry (1.2–1.5 equivalents of alkylating agent).

Q. How should researchers characterize the purity and structure of 3-(cyclohexylmethyl)pyridin-4-ol?

• Methodological Answer : Use a multi-technique approach:

• NMR Spectroscopy : Analyze 1H and 13C spectra to confirm substitution patterns (e.g., cyclohexylmethyl protons at δ 1.0–2.2 ppm, pyridin-4-ol aromatic protons at δ 7.5–8.5 ppm).
• HPLC : Assess purity (>95%) using a C18 column with UV detection at 254 nm .
• Mass Spectrometry : Confirm molecular ion ([M+H]+) via ESI-MS or HRMS.

Q. What are the key storage conditions to maintain compound stability?

• Methodological Answer :

• Temperature : Store at –20°C in amber vials to prevent photodegradation.
• Atmosphere : Use argon or nitrogen to minimize oxidation.
• Moisture Control : Add molecular sieves (3Å) to the container .

Advanced Research Questions

Q. How can solvent effects influence the reactivity of 3-(cyclohexylmethyl)pyridin-4-ol in nucleophilic substitutions?

• Methodological Answer : Solvent polarity and coordination ability significantly impact reaction outcomes:

• Polar Aprotic Solvents (e.g., DMF, DMSO): Enhance nucleophilicity of the hydroxyl group, favoring SN2 mechanisms.
• Protic Solvents (e.g., MeOH): May deactivate the nucleophile via hydrogen bonding.
• Kinetic Studies : Use time-resolved IR or NMR to track intermediate formation .

Q. What strategies resolve contradictory NMR data arising from cyclohexyl ring conformations?

• Methodological Answer : Address dynamic chair-flipping of the cyclohexyl group:

• Variable Temperature NMR : Perform experiments at –40°C to "freeze" conformers and observe distinct proton environments.
• Computational Modeling : Use DFT calculations (e.g., B3LYP/6-31G*) to predict chemical shifts and compare with experimental data .

Q. How to optimize catalytic systems for regioselective synthesis of derivatives?

• Methodological Answer :

• Catalyst Screening : Test Pd(PPh3)4 or CuI with chelating ligands (e.g., BINAP) for cross-coupling reactions.
• Regioselectivity Control : Introduce directing groups (e.g., –NH2) to guide functionalization at specific positions.
• Mechanistic Probes : Use deuterium labeling or kinetic isotope effects to study rate-determining steps .